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Compound of Interest

Compound Name: 3-Chloropropionyl chloride

Cat. No.: B058127

An In-Depth Technical Guide to the Physical Properties of 3-Chloropropionyl Chloride

Introduction

3-Chloropropionyl chloride (CAS No. 625-36-5), also known as [3-chloropropionyl chloride, is
a significant bifunctional chemical intermediate widely utilized in organic synthesis.[1] Its
molecular structure, featuring both an acyl chloride and a chloroalkane functional group, allows
for a diverse range of chemical reactions, making it a versatile building block in the
pharmaceutical, agrochemical, and polymer industries.[1][2][3] This technical guide provides a
comprehensive overview of the core physical properties of 3-Chloropropionyl chloride,
detailed experimental protocols for its synthesis, and visual representations of key processes to
support researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties

3-Chloropropionyl chloride is typically a clear, colorless to light yellow or brown liquid
characterized by a pungent odor.[2][4] It is a combustible liquid that reacts violently with water
and is sensitive to moisture.[5][6]

Quantitative Data Summary

The fundamental physical properties of 3-Chloropropionyl chloride are summarized in the
table below for easy reference and comparison.
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Property Value Conditions

Molecular Formula CsHa4Cl20

Molecular Weight 126.97 g/mol [71[81[9]

Density 1.33 g/mL at 25 °C[7][10][11][12]
Boiling Point 143-145 °C at 760 mmHg[7][10][11][13]
Melting Point -32°C [2][4][13]

Refractive Index (n_D) 1.457 at 20 °C[7][10][11]

Flash Point 70 °C (158.9 °F) Closed Cup[2][12]
Viscosity 1.4 mPa-s at 20 °C[13]
Vapor Density 4.38 (Air=1)

Vapor Pressure 4.5 mmHg at 20 °C

Solubility Profile

3-Chloropropionyl chloride exhibits solubility in a range of common organic solvents,
including ethanol, ether, chloroform, ethyl acetate, acetone, and toluene.[2][10] However, it is
crucial to note its reactivity. It reacts violently with water, hydrolyzing to form 3-chloropropionic
acid and hydrochloric acid.[2][5][13] It also reacts with other nucleophilic solvents such as
alcohols and amines.[2][13]

Experimental Protocols: Synthesis of 3-
Chloropropionyl Chioride

The synthesis of 3-Chloropropionyl chloride can be achieved through several established
methods. The choice of method often depends on the available starting materials, desired
scale, and safety considerations. Below are detailed protocols for two common synthetic
routes.

Method 1: Acylation of 3-Chloropropionic Acid with
Triphosgene
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This method is noted for its high yield and involves the reaction of 3-chloropropionic acid with
triphosgene, a safer alternative to phosgene gas.[3][14]

Materials and Equipment:

¢ 3-Chloropropionic acid

o Triphosgene (bis(trichloromethyl) carbonate)
o Toluene

e 1000 mL three-necked reaction flask

e Magnetic stirrer and heating mantle

o Condenser and drying tube

» Rotary evaporator

Procedure:

e In a 1000 mL reaction flask, combine 52.6 g (0.485 mol) of 3-chloropropionic acid with 500
mL of toluene.[14]

 To this solution, add 72.0 g (0.242 mol, which is equivalent to 0.726 mol of phosgene) of
triphosgene. Note: The original source appears to have a typo in the molar amount of
triphosgene; the stoichiometry should be carefully considered. A 1:1 molar ratio of 3-
chloropropionic acid to phosgene equivalents is typical.[14]

o Slowly heat the reaction mixture to 25°C and maintain this temperature for 8 hours with
continuous stirring.[14]

o Monitor the reaction progress until the mixture becomes a transparent liquid, indicating the
completion of the reaction.

 After the reaction is complete, remove the toluene under reduced pressure using a rotary
evaporator.[14]
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The resulting crude product is 3-chloropropionyl chloride. A yield of approximately 60.7 g
(98.5%) can be expected.[14]

For subsequent reactions, the product can be dissolved in a suitable solvent like chloroform.
[14] For higher purity, vacuum distillation is recommended.[1]

Method 2: Continuous Flow Synthesis from Acrylic Acid

Continuous flow chemistry offers a safer and more efficient alternative for producing 3-

Chloropropionyl chloride, minimizing the risks associated with hazardous reagents and

prolonged reaction times.[1][15][16]

Materials and Equipment:

Acrylic acid

A chlorinating agent (e.g., oxalyl chloride or thionyl chloride)
A catalyst (e.g., N,N-dimethylformamide - DMF)
Microreactor or tubular flow reactor setup

Syringe pumps

Back-pressure regulator

Procedure:

A continuous flow setup is assembled, typically consisting of two inlet streams fed by syringe
pumps, a microreactor or heated tube, and a back-pressure regulator.

Stream 1: Prepare a solution of acrylic acid.

Stream 2: Prepare the chlorinating agent (e.g., oxalyl chloride) with a catalytic amount of
DMF.

The two streams are pumped into a T-mixer to ensure rapid mixing before entering the
reactor coil.
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e The reaction involves two key steps that occur in flow: the formation of the acid chloride from
acrylic acid and the subsequent 1,4-addition of hydrogen chloride (generated in situ or
added).[15]

e The reaction parameters (temperature, pressure, and residence time) are optimized. For
example, using POCIs as the chlorinating agent, conversions of 77% have been achieved at
80°C with a 25-minute residence time.[1] With other systems, conversions up to 94% are
possible.[1][15]

e The output stream from the reactor contains 3-chloropropionyl chloride, which can be
collected for use or purified via continuous distillation methods like a wiped film evaporator.

[1]

Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the key steps in the laboratory synthesis of 3-
Chloropropionyl chloride from 3-chloropropionic acid.
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Workflow for Synthesis of 3-Chloropropiony! Chloride

Start: Reagents

Prepare Mixture

1. Combine 3-Chloropropionic Acid,
Triphosgene, and Toluene in Flask

Initiate Reaction

2. Heat to 25°C and React for 8 hours
(with stirring)

Reaction Complete

3. Remove Toluene
(Reduced Pressure Evaporation)

Crude Product:
3-Chloropropionyl Chloride

If High Purfty Needed

Optional: Vacuum Distillation

for Purification Use as Crude

Yielgls Pure Product

@hloropropionyl Chloride

Click to download full resolution via product page

Caption: Synthesis of 3-Chloropropionyl Chloride from 3-Chloropropionic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Continuous Flow Production of 3-Chloropropionyl Chloride_Chemicalbook
[chemicalbook.com]

2. vandemark.com [vandemark.com]
3. 3-Chloropropionyl Chloride | High Purity Reagent [benchchem.com]

4. 3-Chloropropionyl chloride(625-36-5)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

5. cdhfinechemical.com [cdhfinechemical.com]
6. parchem.com [parchem.com]
7. 3-RABR 98% | Sigma-Aldrich [sigmaaldrich.com]

8. 3-Chloropropionyl chloride | C3H4CI20 | CID 69364 - PubChem
[pubchem.ncbi.nim.nih.gov]

9. 3 Chloropropionyl Chloride at Best Price, 3 Chloropropionyl Chloride Manufacturer in
Gujarat [komal-industries.com]

10. 3-Chloropropionyl chloride | 625-36-5 [chemicalbook.com]
11. 3-Chloropropionyl chloride 98 625-36-5 [sigmaaldrich.com]
12. 3-Chloropropionyl chloride technical grade 625-36-5 [sigmaaldrich.com]

13. 3-Chloropropionyl chloride, 98% 100 mL | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

14. 3-Chloropropionyl chloride synthesis - chemicalbook [chemicalbook.com]

15. Atom- and Mass-economical Continuous Flow Production of 3-Chloropropionyl Chloride
and its Subsequent Amidation - PubMed [pubmed.ncbi.nim.nih.gov]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [physical properties of 3-Chloropropionyl chloride].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b058127?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/continuous-flow-production-of-3-chloropropionyl-chloride.htm
https://www.chemicalbook.com/article/continuous-flow-production-of-3-chloropropionyl-chloride.htm
https://vandemark.com/wp-content/uploads/2025/01/TDS-3CPCl.pdf
https://www.benchchem.com/product/b058127
https://m.chemicalbook.com/ProductMSDSDetailCB8691211_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8691211_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_1021439592_3-ChloroPropionylChloride-CASNO-625-36-5-MSDS.pdf
https://parchem.com/chemical-supplier-distributor/3-chloropropionyl-chloride-029580
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c69128
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropropionyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropropionyl-chloride
https://www.komal-industries.com/3-chloropropionyl-chloride-8610653.html
https://www.komal-industries.com/3-chloropropionyl-chloride-8610653.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8691211.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/c69128
https://www.sigmaaldrich.com/US/en/product/aldrich/147443
https://www.fishersci.com/shop/products/3-chloropropionyl-chloride-98-thermo-scientific/AC109991000
https://www.fishersci.com/shop/products/3-chloropropionyl-chloride-98-thermo-scientific/AC109991000
https://www.chemicalbook.com/synthesis/3-chloropropionyl-chloride.htm
https://pubmed.ncbi.nlm.nih.gov/29879290/
https://pubmed.ncbi.nlm.nih.gov/29879290/
https://www.researchgate.net/publication/325634213_Atom-_and_Mass-economical_Continuous_Flow_Production_of_3-Chloropropionyl_Chloride_and_its_Subsequent_Amidation
https://www.benchchem.com/product/b058127#physical-properties-of-3-chloropropionyl-chloride
https://www.benchchem.com/product/b058127#physical-properties-of-3-chloropropionyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b058127#physical-properties-of-3-chloropropionyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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